Cas no 1138443-96-5 (tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate)

• Product Name: tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate
• CAS No: 1138443-96-5
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• MDL: MFCD11857664
• CID: 1079680
• PubChem ID: 329771532
• Update Time: 2025-05-20

tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((5-bromo-3-methoxypyridin-2-yl)methyl)carbamate
• tert-Butyl (5-bromo-3-methoxypyridin-2-yl)methylcarbamate
• tert-Butyl (5-bromo-3-methoxypyridin-2-yl)-methylcarbamate
• CS-0376230
• tert-Butyl(5-bromo-3-methoxypyridin-2-yl)-methylcarbamate
• DTXSID60673850
• 1138443-96-5
• SCHEMBL20669674
• MFCD11857664
• AKOS022180631
• tert-Butyl((5-bromo-3-methoxypyridin-2-yl)methyl)carbamate
• tert-butyl N-[(5-bromo-3-methoxypyridin-2-yl)methyl]carbamate
• F80312
• EN300-6201505
• tert-Butyl (5-bromo-3-methoxypyridin-2-yl)methylcarbamate, AldrichCPR
• tert-Butyl [(5-bromo-3-methoxypyridin-2-yl)methyl]carbamate
• DA-18784
• tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate

• MDL： MFCD11857664
• Inchi： 1S/C12H17BrN2O3/c1-12(2,3)18-11(16)15-7-9-10(17-4)5-8(13)6-14-9/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： FTBWBVPCPVJBGF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.04225g/mol
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų

tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate

tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate (CAS No. 1138443-96-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate (CAS No. 1138443-96-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and therapeutic potential.

The structure of tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate consists of a tert-butyl group, a brominated pyridine ring, and a methoxy substituent, all of which contribute to its chemical stability and reactivity. The tert-butyl group provides steric protection, while the bromine atom and methoxy group introduce functional versatility, making this compound an attractive starting point for the synthesis of more complex derivatives.

Recent research has highlighted the importance of pyridine-based compounds in various therapeutic areas, including oncology, neurology, and cardiovascular diseases. The presence of the bromine atom in tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate allows for facile substitution reactions, which can be exploited to introduce a wide range of functional groups. This flexibility is crucial for optimizing the pharmacological properties of the final drug candidates.

In the context of drug discovery, tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate has been investigated as a potential lead compound for the development of novel inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key regulators of cellular signaling pathways implicated in cancer progression. Additionally, the methoxy group on the pyridine ring enhances solubility and bioavailability, crucial factors for effective drug delivery.

The synthesis of tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate typically involves multi-step reactions starting from readily available precursors. One common approach involves the reaction of 5-bromo-3-methoxypyridine with tert-butyl isocyanate under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production in pharmaceutical settings.

Beyond its role as a building block in drug synthesis, tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate has also been explored for its biological activities. Preliminary studies have demonstrated that this compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines. Furthermore, it has shown promise in reducing oxidative stress, which is a common underlying factor in many chronic diseases.

In clinical trials, compounds derived from tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate have demonstrated favorable safety profiles and pharmacokinetic properties. These findings suggest that this class of compounds may be suitable for further development into therapeutic agents. However, more extensive preclinical and clinical studies are needed to fully evaluate their efficacy and safety in human subjects.

The future prospects for tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, tert-Butyl (5-Bromo-3-methoxypyridin-2-yl)-methylcarbamate (CAS No. 1138443-96-5) represents a valuable compound in the arsenal of medicinal chemists. Its unique structural features and versatile reactivity make it an excellent candidate for the development of novel therapeutics targeting a wide range of diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the future landscape of drug discovery and development.